Zirconium(IV) nitrate

• CAS No.: 13746-89-9
• Product Name: Zirconium(IV) nitrate
• Molecular Formula: N4O12Zr
• Molecular Weight: 339.24 g/mol
• IUPAC Name: zirconium(4+);tetranitrate
• Standard InChI: InChI=1S/4NO3.Zr/c4*2-1(3)4;/q4*-1;+4
• Standard InChIKey: OERNJTNJEZOPIA-UHFFFAOYSA-N
• Canonical SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Zr+4]
• Boiling Point: Decomposes at 100 °C
• Colorform: White, hygroscopic crystals
• Density: greater than 1 at 68 °F (USCG, 1999)
• Physical Description: Zirconium nitrate is a white crystalline solid. It is soluble in water. It is noncombustible, but it will accelerate the burning of combustible materials. If large quantities are involved in a fire or the combustible material is finely divided, an explosion may result. Prolonged exposure to fire or heat may result in an explosion. Toxic oxides of nitrogen are produced in fires involving this material. It is used as a preservative.; Liquid
• Description: Zirconium nitrate is a white crystalline solid. It is soluble in water. It is noncombustible, but it will accelerate the burning of combustible materials. If large quantities are involved in a fire or the combustible material is finely divided, an explosion may result. Prolonged exposure to fire or heat may result in an explosion. Toxic oxides of nitrogen are produced in fires involving this material. It is used as a preservative.
• Solubility: Very soluble in water; Soluble in alcohol
• PubChem Compound: 26251
• Last Modified: Nov 11 2021